Cas no 21279-62-9 (3-Chloropyrazine-2-carboxamide)

• Product Name: 3-Chloropyrazine-2-carboxamide
• CAS No: 21279-62-9
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• MDL: MFCD09863915
• CID: 823977
• PubChem ID: 301266
• Update Time: 2025-04-19

3-Chloropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrazine-2-carboxamide
• 2-Carbamido-3-chlor-pyrazin
• 3-Chlor-2-carbamoyl-pyrazin
• 3-chloro-2-pyrazinecarboxamide
• 3-chloro-pyrazine-2-carboxylic acid amide
• 3-Chlor-pyrazin-2-carbonsaeure-amid
• Pyrazinecarboxamide, 3-chloro-
• NSC177859
• CC0092
• TRA0051321
• SY021613
• AB0023386
• W4429
• ST24022858

• MDL： MFCD09863915
• Inchi： 1S/C5H4ClN3O/c6-4-3(5(7)10)8-1-2-9-4/h1-2H,(H2,7,10)
• InChI Key： YHPMRHPLAQSPHJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(N)=O)=NC=CN=1

Computed Properties

• Exact Mass: 157.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 68.9

Experimental Properties

• Melting Point: 187.0 to 191.0 deg-C
• Boiling Point: 318℃ at 760 mmHg
• PSA: 68.87000
• LogP: 0.92920

3-Chloropyrazine-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C